3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-indole

• CAS No.: 76195-70-5
• Molecular Formula: C32H29N3O3
• Molecular Weight: 503.6 g/mol
• IUPAC Name: 3-[2,5-bis(4-methoxyphenyl)-3,4-dihydropyrazol-3-yl]-2-(4-methoxyphenyl)-1H-indole
• InChI: InChI=1S/C32H29N3O3/c1-36-24-14-8-21(9-15-24)29-20-30(35(34-29)23-12-18-26(38-3)19-13-23)31-27-6-4-5-7-28(27)33-32(31)22-10-16-25(37-2)17-11-22/h4-19,30,33H,20H2,1-3H3
• InChI Key: UBGMUYZIDXVQME-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=C(NC4=CC=CC=C43)C5=CC=C(C=C5)OC)C6=CC=C(C=C6)OC

Description

This compound is a complex heterocyclic molecule featuring an indole core substituted with a 4,5-dihydropyrazol-5-yl group and multiple 4-methoxyphenyl moieties. Its structural complexity arises from the fusion of pyrazoline and indole rings, both of which are known for their biological relevance.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-Indole with structurally or functionally analogous compounds from the evidence:

Compound Name	Key Structural Features	Biological Activity	Synthesis Method	Reference
3-(4,5-Dihydro-1,3-bis(4-methoxyphenyl)-1H-pyrazol-5-yl)-2-(4-methoxyphenyl)-1H-Indole	Indole core, dihydropyrazolyl group, three 4-methoxyphenyl substituents	Not explicitly reported (inferred: potential anticancer/antimicrobial activity)	Likely involves Pd-catalyzed cross-coupling or Vilsmeier–Haack reaction (analogous to )
3-{3-[1-(3-Chlorophenyl)-3-(4-methoxyphenyl)-1H-pyrazol-4-yl]-4,5-dihydro-1-(4-phenylthiazol-2-yl)-1H-pyrazol-5-yl}pyridine	Pyridine core, thiazole-pyrazoline hybrid, 4-methoxyphenyl and chlorophenyl substituents	IC50 = 23.01 μM (anticancer activity against unspecified cell lines)	Multi-step synthesis with PdCl2(PPh3)2 and PCy3 catalysts ()
4-Amino-2-(4-chlorophenyl)-3-(4-methoxyphenyl)quinoline (4k)	Quinoline core, 4-methoxyphenyl and chlorophenyl substituents	Not explicitly reported (inferred: antimicrobial activity)	PdCl2(PPh3)2-catalyzed cross-coupling with 4-methoxyphenylboronic acid ()
4-[3-(Biphenyl-4-yl)-1-phenyl-4,5-dihydro-1H-pyrazol-5-yl]-3-(4-methoxyphenyl)-1H-pyrazole	Pyrazole core, biphenyl and 4-methoxyphenyl substituents	Analgesic activity (explicitly reported)	Vilsmeier–Haack reaction or condensation ()

Key Observations:

Structural Diversity: The methoxyphenyl group is a common feature in bioactive heterocycles, enhancing lipophilicity and π-π stacking interactions. However, the indole core in the target compound may offer unique binding modes compared to pyridine or quinoline analogs .

Biological Activity : While the target compound lacks explicit activity data, its pyrazoline-indole scaffold aligns with derivatives showing anticancer () and analgesic () effects. The absence of a chlorophenyl or thiazole group (unlike ’s compound) may reduce cytotoxicity but improve selectivity.

Synthetic Approaches : The compound’s synthesis likely parallels methods in and , utilizing Pd-catalyzed cross-coupling for aryl group introduction or Vilsmeier–Haack formylation for pyrazoline formation .

Research Findings and Limitations

• Computational Analysis : Tools like SHELXL () and Multiwfn () could elucidate the compound’s electron density distribution and optimize its crystal structure, though such data are absent in the evidence.
• Biological Data Gaps: No direct IC50 or MIC values are available for the target compound, unlike its pyridine-thiazole analog in . Further assays are needed to validate inferred activities.
• Structural Optimization : Compared to ’s analgesic pyrazole derivative, the indole core may offer enhanced CNS permeability, but this requires experimental validation.